Cas no 38692-80-7 (3-Bromo-4-hydroxyphenylacetic acid)

• Product Name: 3-Bromo-4-hydroxyphenylacetic acid
• CAS No: 38692-80-7
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• MDL: MFCD00016833
• CID: 321182
• PubChem ID: 2769628
• Update Time: 2025-05-22

3-Bromo-4-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-hydroxyphenylacetic acid
• 3-BROMO-4-HYDROXYBENZENEACETIC ACID
• Benzeneacetic acid,3-bromo-4-hydroxy-
• 2-(3-bromo-4-hydroxyphenyl)acetic acid
• Benzeneacetic acid, 3-bromo-4-hydroxy-
• EINECS 254-089-8
• SY039207
• UNII-U77FZB4AX8
• 3-Bromo-4-hydroxyphenylaceticacid
• 38692-80-7
• FT-0601406
• EN300-1723851
• ACETIC ACID, (3-BROMO-4-HYDROXYPHENYL)-
• MFCD00016833
• (3-bromo-4-hydroxy-phenyl)-acetic acid, AldrichCPR
• NS00030444
• U77FZB4AX8
• 2-[3-bromo-4-hydroxyphenyl]acetic acid
• CS-0343309
• B-8300
• (3-Bromo-4-hydroxy-phenyl)-acetic acid
• SCHEMBL134713
• AC-24902
• A6532
• DTXSID20191984
• AS-14525
• AKOS005254205
• CK2069
• BFVCOQXPSXVGPS-UHFFFAOYSA-N
• BBL100490
• DTXCID60114475
• (3-bromo-4-hydroxyphenyl)acetic acid
• DB-006372
• STL554284

• MDL： MFCD00016833
• Inchi： 1S/C8H7BrO3/c9-6-3-5(4-8(11)12)1-2-7(6)10/h1-3,10H,4H2,(H,11,12)
• InChI Key： BFVCOQXPSXVGPS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(=O)O)O

Computed Properties

• Exact Mass: 229.95800
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.757
• Melting Point: 105-107 ºC
• Boiling Point: 364 ºC
• Flash Point: 174 ºC
• PSA: 57.53000
• LogP: 1.78180

3-Bromo-4-hydroxyphenylacetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 3-Bromo-4-hydroxyphenylacetic acid

3-Bromo-4-hydroxyphenylacetic Acid (CAS 38692-80-7): Properties, Applications, and Market Insights

3-Bromo-4-hydroxyphenylacetic acid (CAS 38692-80-7) is a brominated aromatic compound with significant relevance in pharmaceutical and organic synthesis. This white to off-white crystalline powder is widely recognized for its role as a key intermediate in the production of active pharmaceutical ingredients (APIs). With a molecular formula of C₈H₇BrO₃ and molecular weight of 231.04 g/mol, this compound has become increasingly important in modern medicinal chemistry.

The brominated phenylacetic acid derivative exhibits unique chemical properties that make it valuable for various applications. Its melting point ranges between 160-165°C, and it shows moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water. The presence of both bromo and hydroxy functional groups on the phenyl ring allows for diverse chemical modifications, making it a versatile building block in synthetic chemistry.

In pharmaceutical research, 3-Bromo-4-hydroxyphenylacetic acid serves as a crucial intermediate for developing non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Recent studies have explored its potential in creating novel COX-2 inhibitors, addressing the growing demand for safer pain management solutions. The compound's structural features allow for precise molecular modifications that can enhance drug efficacy while minimizing side effects.

The global market for specialty chemical intermediates like 3-Bromo-4-hydroxyphenylacetic acid has shown steady growth, with an estimated CAGR of 5.2% from 2023 to 2030. This growth is driven by increasing pharmaceutical R&D expenditures and the rising demand for customized chemical solutions. Major manufacturers are focusing on developing more efficient synthesis routes to improve yield and purity while reducing environmental impact.

Quality control is paramount when working with pharmaceutical intermediates. Reputable suppliers typically provide 3-Bromo-4-hydroxyphenylacetic acid with purity levels exceeding 98%, verified by HPLC analysis. Proper storage conditions (room temperature, dry environment) are essential to maintain the compound's stability over time. Researchers should always verify the certificate of analysis (CoA) before use in sensitive applications.

Environmental considerations have become increasingly important in chemical manufacturing. The production of brominated organic compounds like 38692-80-7 now incorporates greener chemistry principles, including solvent recovery systems and catalytic processes that minimize waste. These advancements align with the pharmaceutical industry's growing commitment to sustainable practices and reduced carbon footprint.

Analytical characterization of 3-Bromo-4-hydroxyphenylacetic acid typically involves techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity while detecting any potential impurities. The distinctive NMR signals from the aromatic protons and the characteristic bromine isotope pattern in mass spectra serve as important identification markers.

Recent patent literature reveals growing interest in derivatives of 4-hydroxyphenylacetic acid for various therapeutic applications. Several 2023 patent filings describe novel compounds derived from 3-Bromo-4-hydroxyphenylacetic acid for potential use in neurological disorders and metabolic diseases. This reflects the compound's continuing importance in drug discovery pipelines.

Handling 38692-80-7 requires standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (gloves, safety glasses) should be used when working with this chemical. Proper ventilation is recommended, especially when handling the compound in powder form to avoid inhalation exposure.

The future outlook for 3-Bromo-4-hydroxyphenylacetic acid appears promising, with emerging applications in materials science and specialty chemicals. Researchers are investigating its potential as a building block for advanced polymers and functional materials. As synthetic methodologies continue to advance, the accessibility and applications of this versatile intermediate are expected to expand further.

For researchers sourcing CAS 38692-80-7, it's crucial to select suppliers with demonstrated expertise in aromatic brominated compounds. Key considerations include batch-to-batch consistency, comprehensive analytical documentation, and reliable supply chain management. Many leading suppliers now offer customized packaging options to meet specific research or production needs.

In conclusion, 3-Bromo-4-hydroxyphenylacetic acid represents an important class of pharmaceutical intermediates with diverse applications in drug development and specialty chemical synthesis. Its unique structural features and synthetic versatility ensure its continued relevance in scientific research and industrial applications. As chemical synthesis technologies evolve, this compound will likely find even broader utility across multiple scientific disciplines.